(2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid
Overview
Description
(2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid, also known as 2-MMPPA, is a naturally occurring carboxylic acid found in many plants and animals. It is a key intermediate in the synthesis of several pharmaceuticals and is used in a variety of biological and medical research applications.
Scientific Research Applications
(2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid has been widely used in scientific research applications due to its ability to act as an inhibitor of enzymes such as cyclooxygenase-2 (COX-2). It has been used to study the role of COX-2 in cancer, inflammation, and other diseases. In addition, it has been used in studies of drug metabolism, signal transduction, and gene expression.
Mechanism of Action
(2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are involved in inflammation, pain, and other physiological processes. (2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid binds to the active site of COX-2 and prevents it from catalyzing the production of prostaglandins.
Biochemical and Physiological Effects
(2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to reduce the production of pro-inflammatory cytokines and to inhibit the growth of cancer cells. In addition, it has been shown to have antioxidant, anti-apoptotic, and anti-tumorigenic effects.
Advantages and Limitations for Lab Experiments
The use of (2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid in lab experiments has several advantages. It is relatively easy to synthesize and is stable over a wide range of pH and temperature conditions. In addition, it is non-toxic and has low bioavailability, making it suitable for use in in vitro studies. The main limitation of (2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid is that it is not soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The potential of (2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid for use in medical and scientific research is still being explored. Future research may focus on the effects of (2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid on other enzymes and pathways, as well as its potential use in the treatment of diseases such as cancer and inflammation. In addition, further studies may explore the effects of (2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid on cell signaling pathways, gene expression, and drug metabolism.
Synthesis Methods
The synthesis of (2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid is typically achieved through the condensation of 2-methoxy-5-methylbenzaldehyde and propionic acid. This reaction proceeds via an aldol condensation and is catalyzed by a base such as pyridine, sodium hydroxide, or potassium hydroxide. The reaction yields a mixture of (2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid and the corresponding (2Z)-isomer, which can be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid involves the conversion of starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methoxy-5-methylphenol", "acetic anhydride", "sodium acetate", "sodium hydroxide", "acetic acid", "ethyl acetoacetate", "bromine", "sodium ethoxide", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Acetylation of 2-methoxy-5-methylphenol with acetic anhydride and sodium acetate in acetic acid to form 2-acetoxy-5-methylphenyl acetate.", "Step 2: Treatment of 2-acetoxy-5-methylphenyl acetate with sodium hydroxide to form 2-hydroxy-5-methylphenyl acetate.", "Step 3: Condensation of 2-hydroxy-5-methylphenyl acetate with ethyl acetoacetate in the presence of sodium ethoxide to form 3-(2-methoxy-5-methylphenyl)-3-oxobutanoic acid ethyl ester.", "Step 4: Bromination of 3-(2-methoxy-5-methylphenyl)-3-oxobutanoic acid ethyl ester with bromine in acetic acid to form 3-(2-bromo-5-methylphenyl)-3-oxobutanoic acid ethyl ester.", "Step 5: Reduction of 3-(2-bromo-5-methylphenyl)-3-oxobutanoic acid ethyl ester with sodium borohydride in acetic acid to form (2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid ethyl ester.", "Step 6: Hydrolysis of (2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid ethyl ester with hydrochloric acid to form (2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid.", "Step 7: Neutralization of (2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid with sodium hydroxide and washing with sodium bicarbonate and water to obtain the final product." ] } | |
CAS RN |
928210-37-1 |
Product Name |
(2E)-3-(2-methoxy-5-methylphenyl)prop-2-enoic acid |
Molecular Formula |
C11H12O3 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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